8-Hydroxy-2-(trifluoromethyl)quinoline-7-carboxylic acid

• Molecular Formula: C11H6F3NO3
• Molecular Weight: 257.16 g/mol
• IUPAC Name: 8-hydroxy-2-(trifluoromethyl)quinoline-7-carboxylic acid
• InChI: InChI=1S/C11H6F3NO3/c12-11(13,14)7-4-2-5-1-3-6(10(17)18)9(16)8(5)15-7/h1-4,16H,(H,17,18)
• InChI Key: LFNMHBLKKIDARX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1C=CC(=N2)C(F)(F)F)O)C(=O)O

Description

8-Hydroxy-2-(trifluoromethyl)quinoline-7-carboxylic acid is a useful research compound. Its molecular formula is C11H6F3NO3 and its molecular weight is 257.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

8-Hydroxy-2-trifluoromethylquinoline (3.2 g) and K2CO3 (6.22 g) are placed in a stainless steel bomb. The bomb is pressurized slightly with CO2 and flushed 3×, then pressurized to approximately 800 psi CO2. The bomb is heated to 170° C., reaching a final pressure of approximately 1200 psi. This temperature and pressure are maintained for 7 days after which time the bomb is cooled and the pressure released. The solid residue is dissolved in a minimal amount of warm water. Any undissolved material is filtered and the aqueous filtrate is acidified to pH 4 with conc. HCl. The resulting tan solid is filtered and dried. The product is recrystallized with Et2O to give a light tan solid (1.87 g).

Synthesis routes and methods II

Procedure details

8-Hydroxy-2-trifiuoromethylquinoline (3.2 g) and K2CO3 (6.22 g) are placed in stainless steel bomb. The bomb is pressurized slightly with CO2 and flushed 3×, hen pressurized to approximately 800 psi CO2. The bomb is heated to 170° C., reaching a final pressure of approximately 1200 psi. This temperature and pressure are maintained for 7 days after which time the bomb is cooled and the pressure released. The solid residue is dissolved in a minimal amount of warm water. Any undissolved material is filtered and the aqueous filtrate is acidified to pH 4 with conc. HCl. The resulting tan solid is filtered and dried. The product is recrystallized with Et2O to give a light tan solid (1.87 g).